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Compound of Interest

Compound Name: 8-Prenyldaidzein

Cat. No.: B173932 Get Quote

This guide provides comprehensive, step-by-step instructions for the safe handling and proper

disposal of 8-Prenyldaidzein (CAS No. 135384-00-8), an isoflavonoid compound used in

laboratory research.[1][2] Adherence to these procedures is critical for ensuring the safety of

laboratory personnel and protecting the environment from a substance classified as very toxic

to aquatic life.[1]

Immediate Safety and Hazard Information
Before handling or disposing of 8-Prenyldaidzein, it is crucial to understand its associated

hazards as outlined in its Safety Data Sheet (SDS). The compound is classified under the

Globally Harmonized System (GHS) with significant health and environmental warnings.[1]

Hazard Classification Data

The primary hazards associated with 8-Prenyldaidzein are summarized below.

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]
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Required Personal Protective Equipment (PPE)
To mitigate risks of exposure, all personnel must use appropriate PPE when handling 8-
Prenyldaidzein.[1]

PPE Category Specification Rationale

Hand Protection
Chemically resistant,

impervious gloves.

To prevent direct skin contact.

[1]

Eye Protection
Safety goggles with side-

shields.

To protect eyes from splashes

or airborne particles.[1]

Skin and Body Protection
Impervious clothing, such as a

laboratory coat.

To prevent contamination of

personal clothing.[1]

Respiratory Protection

A suitable respirator should be

used in areas with inadequate

ventilation or where dust may

be generated.

To prevent inhalation of the

compound.[1]

Spill Management and Emergency Procedures
In the event of a spill, prompt and correct action is necessary to contain the material and

prevent environmental release or personnel exposure.

Spill Cleanup Protocol:

Evacuate and Secure: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is

contained within one.

Contain and Collect: Carefully sweep or scoop the solid material. Avoid generating dust. The

SDS explicitly states to "Collect spillage."[1]

Package Waste: Place all contaminated materials (including cleaning supplies and PPE) into

a designated, sealable, and clearly labeled hazardous waste container.
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Decontaminate: Clean the spill area thoroughly with an appropriate solvent and

decontaminating solution. All cleaning materials must also be disposed of as hazardous

waste.

Personnel Exposure First Aid:

Skin Contact: Thoroughly rinse the affected skin with large amounts of water and remove

contaminated clothing.[1]

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present. Seek prompt medical attention.[1]

Ingestion: If swallowed, call a POISON CENTER or physician. Rinse the mouth with water.[1]

Step-by-Step Disposal Protocol
The disposal of 8-Prenyldaidzein and its containers must be managed through an approved

waste disposal plant.[1] Disposing of this chemical down the drain or in regular trash is strictly

prohibited due to its high aquatic toxicity.[1]

Waste Identification and Segregation: All waste streams containing 8-Prenyldaidzein,

including unused product, contaminated consumables (e.g., gloves, weigh paper, pipette

tips), and spill cleanup materials, must be identified as hazardous waste. This waste must be

segregated from non-hazardous materials.

Containerization: Collect all solid and liquid waste in a durable, leak-proof, and chemically

compatible container with a secure, sealable lid.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "8-Prenyldaidzein," and the relevant hazard pictograms (e.g.,

harmful, environmental hazard). The date when waste was first added to the container (the

accumulation start date) must also be clearly marked.[3]

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

satellite accumulation area. The storage area should be away from incompatible materials

and protected from environmental exposure.[1]
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Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office

or a certified hazardous waste management contractor to arrange for the pickup and final

disposal of the waste.[4][5] Follow all local, state, and federal regulations for hazardous

waste disposal.[4]

Disposal Workflow Visualization
The logical workflow for the proper disposal of 8-Prenyldaidzein is illustrated in the diagram

below.
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Caption: Logical workflow for the compliant disposal of 8-Prenyldaidzein waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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